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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915 Get Quote

An In-depth Retrospective for Researchers and Scientists

C.I. Acid Blue 221 stands as a notable member of the anthraquinone class of dyes, a group

recognized for its vibrant colors and significant lightfastness. This technical guide delves into

the historical and industrial applications of Acid Blue 221, offering a comprehensive overview

for researchers, scientists, and professionals in drug development. While its primary uses have

been in coloration for textiles and other materials, the broader family of anthraquinone

compounds has garnered interest in pharmacological research.

Chemical and Physical Properties
Acid Blue 221, identified by its CAS number 12219-32-8, is a synthetic, water-soluble anionic

dye.[1] Its molecular structure is based on anthraquinone, which imparts the characteristic

bright blue hue and good stability.[2] The presence of sulfonic acid groups in its structure allows

it to function as an acid dye, forming ionic bonds with cationic sites in protein and polyamide

fibers under acidic conditions.

Quantitative Data Summary
The performance of a dye is critical to its industrial applicability. Acid Blue 221 exhibits strong

fastness properties, making it a reliable choice for various applications. The following tables

summarize its key performance indicators.

Table 1: Fastness Properties of Acid Blue 221
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Property Standard Fading Staining

Light Fastness ISO 6 -

Soaping ISO 4 4-5

Perspiration Fastness ISO 5 4

Oxygen Bleaching ISO 3-4 5

Seawater ISO 5 5

Source: Data compiled from multiple sources.[2][3]

Historical Industrial Applications
The development of synthetic anthraquinone dyes in the late 19th century marked a significant

advancement in the coloration industry, offering superior fastness compared to many natural

dyes. Acid Blue 221 became a versatile dye used across several key industries.

Textile Industry
The primary historical application of Acid Blue 221 has been in the dyeing of protein fibers and

synthetic polyamides.[4] Its strong affinity for these materials results in vibrant and durable

coloration.

Wool and Silk: As natural protein fibers, wool and silk possess ample amine groups that, in

an acidic dyebath, become protonated to form cationic sites (-NH3+). Acid Blue 221, being

anionic, readily forms strong ionic bonds with these sites, leading to excellent dye uptake

and fastness.

Nylon: This synthetic polyamide mimics the structure of wool with its amide linkages and

terminal amine groups, making it highly suitable for dyeing with acid dyes like Acid Blue
221.[5] The dye is valued for producing consistent and level shades on nylon fabrics.[6]

Leather Industry
In the leather industry, acid dyes are essential for achieving deep and uniform coloration.[7]

Acid Blue 221 has been used to dye various types of leather, particularly chrome-tanned
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leather, which has a cationic nature that facilitates strong ionic bonding with the anionic dye.

The process allows for deep penetration and vibrant, lasting color on products such as

footwear, garments, and upholstery.[7]

Paper Industry
Acid dyes have been used in the paper industry to impart color to paper pulp.[8] The

application of Acid Blue 221 in this sector would typically involve an acidic environment to

promote the interaction between the anionic dye and the cationic charge of the cellulose fibers,

which is often enhanced by the addition of sizing agents like alum.

Other Industrial Applications
The robust properties of Acid Blue 221 have led to its use in a range of other industrial

products:

Inks: Its bright color and stability make it a suitable pigment for high-quality, long-lasting inks.

[3]

Plastics and Polymers: It has been used as a colorant for plastics, where its resistance to

oxygen bleaching is an advantage.[3]

Paints and Coatings: The dye's vibrant blue and resistance to fading make it a valuable

pigment in the paint and coatings industry.[3]

Cosmetics: In the cosmetics and personal care industry, its high lightfastness ensures color

stability in products like eyeshadows and nail polishes.[3]

Experimental Protocols
The following sections provide detailed methodologies for the application of Acid Blue 221 in

key historical industrial processes.

General Synthesis Pathway for Anthraquinone Acid
Dyes
The synthesis of anthraquinone-based acid dyes is a multi-step chemical process. A common

historical approach involves the sulfonation and subsequent amination of an anthraquinone
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precursor. The following diagram illustrates a generalized pathway.

Caption: Generalized synthesis pathway for anthraquinone acid dyes like Acid Blue 221.

A pivotal intermediate in the synthesis of many blue and green anthraquinone dyes is

bromamine acid (1-amino-4-bromoanthraquinone-2-sulfonic acid). The bromine atom can be

readily substituted by various amines, allowing for the creation of a diverse range of dyes with

different properties.[9]

Experimental Workflow for Dyeing Wool/Nylon with Acid
Blue 221
The dyeing of wool and nylon with acid dyes follows a well-established procedure that carefully

controls pH and temperature to ensure level dyeing and good dye exhaustion.

Caption: Typical experimental workflow for dyeing wool or nylon with Acid Blue 221.

Methodology:

Fiber Preparation: The wool or nylon substrate is first scoured in a bath containing a non-

ionic detergent to remove any oils, dirt, or sizing agents that could impede dye uptake.

Dyebath Preparation: A dyebath is prepared with softened water. The required amount of

Acid Blue 221 is pre-dissolved in hot water and then added to the bath. A leveling agent is

often included to promote even dye distribution. The pH of the bath is adjusted to

approximately 4.5-5.5 using acetic acid.[10]

Dyeing Cycle: The scoured material is introduced into the dyebath at a moderate

temperature (around 40°C). The temperature is then gradually raised to a boil (100°C) over

45 to 60 minutes.[10][11] This slow increase is crucial to prevent rapid dye uptake at the

surface, which can cause uneven coloration. The bath is held at a boil for 30 to 60 minutes to

allow the dye to penetrate the fibers.

Exhaustion: For darker shades, the exhaustion of the dye from the bath can be enhanced by

the addition of a stronger acid, such as formic acid, towards the end of the dyeing cycle. This

further lowers the pH and increases the substantivity of the dye for the fiber.
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Post-Dyeing Treatment: After the dyeing cycle, the material is cooled, thoroughly rinsed, and

then "soaped" with a non-ionic detergent to remove any loosely adhered dye particles from

the surface, improving wash fastness.

Experimental Workflow for Leather Dyeing with Acid
Blue 221
Leather dyeing with acid dyes is typically performed in a rotating drum to ensure even

penetration and coloration.

Caption: Standard drum dyeing process for leather using Acid Blue 221.

Methodology:

Preparation: The tanned leather is "wetted back" to ensure it is uniformly hydrated. For some

leathers, a neutralization step may be required to bring the pH into a suitable range for

dyeing.

Dyeing: The leather is placed in a rotating drum with water heated to 50-60°C.[12] The pre-

dissolved Acid Blue 221 is added, and the drum is run for 30 to 90 minutes. During this

phase, the dye penetrates the leather substrate.

Fixation: To fix the dye, formic acid is gradually added to the drum to lower the pH to around

3.5. This increases the cationic charge on the leather's collagen fibers, causing the anionic

dye to form strong ionic bonds and become fixed. The drum is run for an additional 20-30

minutes to ensure complete fixation.

Post-Dyeing: The dyebath is drained, and the leather is rinsed thoroughly. Subsequent

processes such as fatliquoring (to restore oils and flexibility) and finishing are then carried

out.

Relevance to Drug Development Professionals
While Acid Blue 221 itself is not used as a pharmaceutical, the anthraquinone scaffold is of

significant interest in pharmacology and drug development.[13][14] Many natural and synthetic

anthraquinone derivatives exhibit a wide range of biological activities, including antimicrobial,

anti-inflammatory, and laxative effects.[13]
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Notably, several important anticancer drugs, such as Doxorubicin and Mitoxantrone, are based

on the anthraquinone structure.[15] These compounds often exert their cytotoxic effects by

intercalating with DNA, thereby inhibiting DNA replication and transcription in cancer cells.[15]

The study of industrial dyes like Acid Blue 221 can provide insights into the chemical

properties, synthesis, and potential toxicological profiles of the broader anthraquinone class of

compounds, which may be relevant for the design and development of new therapeutic agents.

[14][16]

Conclusion
C.I. Acid Blue 221 has a rich history as a robust and versatile dye in several major industries,

prized for its brilliant blue shade and good fastness properties. Its application in textiles and

leather, in particular, highlights the fundamental principles of acid dyeing chemistry. While its

direct role is in coloration, the underlying anthraquinone chemistry connects it to a broader field

of study with significant implications for materials science and pharmacology. This guide

provides a technical foundation for understanding the historical and practical applications of

this important industrial colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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